Cas no 1050910-73-0 (8-fluoro-6-methylquinoline)

• Product Name: 8-fluoro-6-methylquinoline
• CAS No: 1050910-73-0
• MF: C₁₀H₈FN
• MW: 161.175625801086
• CID: 4569911
• PubChem ID: 25312981
• Update Time: 2025-06-14

8-fluoro-6-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-6-methylquinoline
• Quinoline, 8-fluoro-6-methyl-
• 1050910-73-0
• AKOS027449238
• EN300-35743
• SCHEMBL3713624
• SB67673
• Z361894826
• G33217
• CS-0247126

• Inchi： 1S/C10H8FN/c1-7-5-8-3-2-4-12-10(8)9(11)6-7/h2-6H,1H3
• InChI Key： ZZYAIEIVYVLSSL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2F)C=CC=1

Computed Properties

• Exact Mass: 161.064077422g/mol
• Monoisotopic Mass: 161.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 8-fluoro-6-methylquinoline

Comprehensive Overview of 8-Fluoro-6-methylquinoline (CAS No. 1050910-73-0): Properties, Applications, and Research Insights

8-Fluoro-6-methylquinoline (CAS No. 1050910-73-0) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic compound, characterized by its fluoro and methyl substituents, exhibits unique electronic and steric properties, making it a valuable intermediate in drug discovery and organic synthesis. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural motif of quinoline derivatives like 8-fluoro-6-methylquinoline is pivotal in medicinal chemistry due to its ability to interact with biological targets. Recent studies highlight its role in modulating protein-ligand interactions, especially in cancer therapeutics and central nervous system (CNS) drug design. Its lipophilicity and hydrogen-bonding capacity, enhanced by the fluoro group, improve membrane permeability—a critical factor for blood-brain barrier penetration, a hot topic in neurodegenerative disease research.

From a synthetic perspective, CAS No. 1050910-73-0 is often synthesized via palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. Its regioselective functionalization allows for further derivatization, aligning with the growing demand for late-stage diversification in combinatorial chemistry. Industry trends show rising searches for "fluorinated quinolines in drug discovery" and "methylquinoline derivatives," reflecting its relevance in high-throughput screening libraries.

Environmental and green chemistry applications are also emerging for 8-fluoro-6-methylquinoline. Researchers are investigating its use in photoactive materials for organic light-emitting diodes (OLEDs), leveraging its electron-withdrawing fluoro group to tune emission spectra. This aligns with the global push for energy-efficient technologies, a frequently searched topic in scientific databases.

Analytical characterization of 1050910-73-0 typically involves HPLC, NMR, and mass spectrometry. Its chromatographic purity is crucial for regulatory compliance, particularly in Good Manufacturing Practice (GMP) settings. Recent publications emphasize the need for robust quality control protocols—addressing common user queries about "quinoline derivative stability" and "storage conditions for fluorinated compounds."

In summary, 8-fluoro-6-methylquinoline represents a versatile scaffold with multidisciplinary applications. Its synergy with precision medicine and sustainable materials positions it at the forefront of contemporary research, answering pressing questions about structure-activity relationships and molecular design strategies.